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Compound of Interest

Compound Name: 1,10-Dichlorodecane

Cat. No.: B1670031 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe management and disposal of 1,10-Dichlorodecane
waste. Adherence to these protocols is critical for ensuring laboratory safety and environmental

protection.

Frequently Asked Questions (FAQs)
Q1: What is 1,10-Dichlorodecane and why is its proper waste disposal important?

A1: 1,10-Dichlorodecane (CAS No. 2162-98-3) is a chlorinated hydrocarbon.[1] Proper

disposal is crucial because it is harmful to aquatic life with long-lasting effects and can cause

skin and eye irritation.[2][3] Improper disposal can lead to environmental contamination and

potential health hazards.

Q2: How should I collect and store 1,10-Dichlorodecane waste in the laboratory?

A2: 1,10-Dichlorodecane waste should be collected in a dedicated, properly labeled

hazardous waste container.[4] This container must be made of a compatible material (e.g.,

glass or high-density polyethylene) and have a tight-fitting screw cap to prevent leaks and

evaporation.[5] Store the waste container in a cool, dry, well-ventilated area away from

incompatible materials such as strong oxidizing agents.[6]

Q3: Can I mix 1,10-Dichlorodecane waste with other solvent wastes?
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A3: No. 1,10-Dichlorodecane is a halogenated hydrocarbon. It is critical to segregate

halogenated waste from non-halogenated waste streams.[7][8][9] Mixing these wastes can

complicate the disposal process and increase disposal costs.[9]

Q4: What are the immediate first aid measures in case of accidental exposure to 1,10-
Dichlorodecane waste?

A4:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6]

Q5: What is the appropriate method for the final disposal of 1,10-Dichlorodecane waste?

A5: The recommended method for final disposal is incineration at a licensed chemical disposal

facility.[10] Do not pour it down the drain or dispose of it in regular trash.[10][11] All disposal

activities must comply with local, regional, and national environmental regulations.[10]
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Problem Possible Cause Solution

Leaking waste container

Container material is not

compatible with 1,10-

Dichlorodecane, or the

container is damaged.

Carefully transfer the waste to

a new, compatible container

with a secure lid. Inspect

containers regularly for signs

of degradation.[4][5]

Faint sweet/chlorinated odor

near the waste storage area

The waste container may not

be properly sealed, or there

may be a small, unnoticed

spill.

Ensure the container cap is

tightly secured.[5] Inspect the

area for any spills and clean

them up immediately using

appropriate personal protective

equipment (PPE).[6]

Unsure if a waste stream is

contaminated with 1,10-

Dichlorodecane

Accidental mixing of waste

streams may have occurred.

Treat the entire waste stream

as halogenated hazardous

waste. Label the container

accordingly and keep it

segregated.[9] It is always

safer to err on the side of

caution.

A small spill of 1,10-

Dichlorodecane has occurred

Accidental mishandling during

transfer or use.

Wearing appropriate PPE

(gloves, goggles, lab coat),

absorb the spill with an inert

material like vermiculite or

sand. Collect the contaminated

absorbent material into a

designated hazardous waste

container.[6][11] Ventilate the

area.

Data Presentation
Physical and Chemical Properties of 1,10-Dichlorodecane

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.goodway.com/hvac-blog/2022/04/the-complete-beginners-guide-to-chemical-disposal/
https://www.goodway.com/hvac-blog/2022/04/the-complete-beginners-guide-to-chemical-disposal/
https://pim-resources.coleparmer.com/sds/85599.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://pim-resources.coleparmer.com/sds/85599.pdf
https://www.fishersci.com/store/msds?partNumber=AC255930250&productDescription=1%2C10-DICHLORODECANE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1670031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 2162-98-3[1]

Molecular Formula C10H20Cl2[1]

Molecular Weight 211.17 g/mol [1]

Appearance Colorless liquid[1]

Boiling Point 275 °C (527 °F)[1]

Melting Point 15.6 °C (60.1 °F)[1]

Flash Point 146 °C (295 °F)[1]

Density 0.999 g/cm³ at 25 °C[12]

Solubility in Water Insoluble[1]

Personal Protective Equipment (PPE) Requirements

Type of Protection Specification

Eye/Face Protection Chemical safety goggles or face shield.[10][11]

Skin Protection
Chemical-resistant gloves (e.g., Nitrile rubber),

lab coat.[6][10]

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If ventilation is inadequate, use a NIOSH-

approved respirator.[10][11]

Experimental Protocols
Protocol 1: Segregation and Collection of 1,10-Dichlorodecane Waste

Container Selection: Obtain a clearly marked "Halogenated Organic Waste" container.

Ensure the container is clean, dry, and made of a material compatible with 1,10-
Dichlorodecane (e.g., a glass bottle with a screw cap).[13]
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Labeling: Affix a hazardous waste label to the container. Fill in the generator's name, the full

chemical name "1,10-Dichlorodecane," and the date of accumulation.[4]

Waste Addition: In a designated fume hood, carefully pour the 1,10-Dichlorodecane waste

into the container. Avoid splashing.

Sealing: Securely fasten the cap on the container immediately after adding waste to prevent

the release of vapors.[5]

Storage: Store the container in a designated satellite accumulation area that is cool, dry, and

well-ventilated, away from non-halogenated waste and other incompatible chemicals.[6]

Protocol 2: Handling of Contaminated Labware

Solid Waste: Dispose of chemically contaminated solid waste, such as pipette tips and

gloves, in a separate, clearly labeled "Halogenated Contaminated Solid Waste" container.

[12]

Reusable Glassware:

Triple rinse the glassware with a small amount of a suitable organic solvent (e.g.,

acetone).

Collect the first two rinsates as halogenated waste.[4]

The third rinsate can be managed as non-halogenated waste if local regulations permit.

After rinsing, the glassware can be washed using standard laboratory procedures.

Protocol 3: Management of Spills

Evacuation and Ventilation: If a significant spill occurs, evacuate the immediate area and

ensure it is well-ventilated.

Personal Protective Equipment: Before cleaning, don the appropriate PPE, including gloves,

goggles, and a lab coat.
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Containment and Absorption: For small spills, absorb the liquid with an inert absorbent

material such as vermiculite, sand, or a chemical spill pillow.[11]

Collection: Carefully scoop the absorbent material into a designated "Halogenated

Contaminated Solid Waste" container.

Decontamination: Clean the spill area with soap and water.

Disposal: Seal and label the waste container for disposal by the institution's hazardous waste

management service.

Mandatory Visualizations

Diagram 1: 1,10-Dichlorodecane Waste Segregation

1,10-Dichlorodecane Waste Generated

Is the waste mixed with non-halogenated solvents?

Collect in 'Halogenated Waste' Container

No

Treat Entire Mixture as Halogenated Waste

Yes

Label Container Correctly

Store in Designated Satellite Accumulation Area

Click to download full resolution via product page

Caption: Workflow for proper segregation of 1,10-Dichlorodecane waste.
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Diagram 2: Spill Cleanup Protocol

Spill of 1,10-Dichlorodecane Occurs

Ensure Area is Ventilated & Wear Appropriate PPE

Absorb Spill with Inert Material

Collect Contaminated Material

Place in 'Halogenated Contaminated Solid Waste' Container

Decontaminate Spill Area

Seal and Label Waste Container for Disposal

Click to download full resolution via product page

Caption: Step-by-step protocol for cleaning up a 1,10-Dichlorodecane spill.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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